Cas no 1824266-72-9 (3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1824266-72-9
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• MDL: MFCD28126290
• CID: 5042065
• PubChem ID: 86262781
• Update Time: 2025-11-02

3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
• 3-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride
• 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride

• MDL： MFCD28126290
• Inchi： 1S/C12H17NS.ClH/c1-2-12(14-5-1)8-9-6-10-3-4-11(7-9)13-10;/h1-2,5,9-11,13H,3-4,6-8H2;1H
• InChI Key： JCHRGBMELXDWLU-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1CC1CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride

Comprehensive Overview of 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1824266-72-9)

3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1824266-72-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic derivative combines a thiophene moiety with an 8-azabicyclo[3.2.1]octane scaffold, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its molecular framework, which may offer novel interactions with biological targets.

The compound's hydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and formulation studies. Its CAS number 1824266-72-9 serves as a unique identifier, ensuring precise tracking in regulatory and scientific databases. Given the growing demand for heterocyclic compounds in drug discovery, 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride is often explored for its potential role in addressing unmet medical needs.

Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as machine learning models increasingly prioritize novel scaffolds for virtual screening. The thiophene ring, a common feature in many FDA-approved drugs, contributes to the compound's relevance in modern research. Scientists are also investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its viability as a lead candidate.

In the context of green chemistry, the synthesis of 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride is being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to align with sustainable practices. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched in academic and industrial circles.

The compound's potential applications extend to central nervous system (CNS) disorders, given the 8-azabicyclo[3.2.1]octane core's historical association with neuroactive molecules. Questions about its blood-brain barrier permeability and receptor binding affinity are commonly raised in forums and publications. These inquiries reflect the compound's promise in addressing challenges like neurodegenerative diseases and mood disorders.

From a patent landscape perspective, CAS No. 1824266-72-9 has been cited in several filings, underscoring its commercial potential. Intellectual property searches reveal growing interest in its derivatives, particularly for small-molecule therapeutics. This aligns with the surge in personalized medicine research, where tailored compounds are designed for specific patient populations.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride. These methods ensure precise identification and purity assessment, critical for regulatory compliance. The compound's spectral data is often shared in open-access databases, facilitating collaborative research.

In summary, 3-(Thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1824266-72-9) represents a compelling case study in modern drug development. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in precision medicine and sustainable chemistry.